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Compound Name: Oxalic acid (cobalt)

Cat. No.: B15135407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of cobalt

oxalate complexes, focusing on their synthesis, structural characterization, and magnetic

behavior. The information presented herein is intended to serve as a valuable resource for

researchers in materials science, coordination chemistry, and drug development, offering

insights into the rational design of novel magnetic materials.

Introduction
Cobalt oxalate complexes are a class of coordination compounds that have garnered

significant interest due to their diverse and tunable magnetic properties. These properties,

which range from paramagnetism to intricate magnetic ordering phenomena like

antiferromagnetism and weak ferromagnetism, are a direct consequence of the interplay

between the electronic structure of the cobalt(II) ions and the bridging nature of the oxalate

ligand. The oxalate anion (C₂O₄²⁻) acts as a versatile ligand, capable of coordinating to metal

centers in various modes, most notably as a bis-bidentate bridging ligand. This bridging

facilitates magnetic superexchange interactions between adjacent cobalt(II) centers, leading to

the observed magnetic behaviors.

The magnetic properties of these complexes are highly sensitive to their structural parameters,

including the coordination geometry of the cobalt(II) ion, the presence of other ligands, and the

overall crystal packing. This sensitivity allows for the fine-tuning of their magnetic behavior
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through synthetic modifications, making them attractive candidates for the development of

molecular magnets and other advanced magnetic materials.

Synthesis of Cobalt Oxalate Complexes
The synthesis of cobalt oxalate complexes can be achieved through various methods, with

precipitation reactions being the most common. The general approach involves the reaction of

a soluble cobalt(II) salt with a source of oxalate ions in an aqueous solution.

Experimental Protocol: Synthesis of Diaquocobalt(II) Oxalate

A representative synthesis of diaquocobalt(II) oxalate involves the coprecipitation reaction of

aqueous solutions of a cobalt(II) salt and oxalic acid.[1]

Materials:

Cobalt(II) bromide (CoBr₂) or Cobalt(II) chloride (CoCl₂·6H₂O)

Oxalic acid (H₂C₂O₄·2H₂O)

Deionized water

Procedure:

Prepare an aqueous solution of the cobalt(II) salt.

Prepare an aqueous solution of oxalic acid.

Slowly add the oxalic acid solution to the cobalt(II) salt solution with constant stirring.

A pink precipitate of cobalt oxalate will form immediately.

Continue stirring the mixture for a specified period to ensure complete reaction.

Collect the precipitate by vacuum filtration.

Wash the precipitate with deionized water to remove any unreacted starting materials and

byproducts.
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Dry the resulting cobalt oxalate complex in a desiccator or at a low temperature in an oven.

The following diagram illustrates the general workflow for the synthesis of cobalt oxalate

complexes.

Reactant Preparation

Reaction Product IsolationAqueous Solution of
Cobalt(II) Salt

Mixing and Stirring

Aqueous Solution of
Oxalic Acid

Vacuum Filtration Washing Drying Product

Final Product:
Cobalt Oxalate Complex

Click to download full resolution via product page

Figure 1: General workflow for the synthesis of cobalt oxalate complexes.

Magnetic Properties and Characterization
The magnetic properties of cobalt oxalate complexes are primarily determined by the high-spin

d⁷ electronic configuration of the octahedral cobalt(II) ion, which possesses a ⁴T₁g ground

state. This ground state has an orbital angular momentum contribution, which leads to effective

magnetic moments that are significantly larger than the spin-only value of 3.87 μB.[2]

Data Presentation
The following table summarizes key magnetic data for several cobalt oxalate complexes

reported in the literature.
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d
Formula
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System

Space
Group

μ_eff
(μ_B)

θ (K) J (cm⁻¹)
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{[Co(μ-ox)

(H₂O)₂]·2H

₂O}n

Triclinic P-1 5.22 - -11.8
Antiferrom

agnetic

[Co(μ-ox)
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- - - - -
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l chain
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Cccm - - -
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{[Co(H₂me

sox)

(H₂O)₂]·H₂

O}n

Monoclinic P2₁/n - - -
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dimensiona

l chain

Na₂Co₂(C₂

O₄)₃(H₂O)₂
- - - - -4 to -5

Antiferrom

agnetic

Note: "-" indicates data not specified in the provided search results.

Experimental Protocols for Magnetic Characterization
The magnetic properties of cobalt oxalate complexes are typically investigated using

techniques such as SQUID (Superconducting Quantum Interference Device) magnetometry

and the Gouy method.

Experimental Protocol: SQUID Magnetometry

SQUID magnetometry is a highly sensitive technique used to measure the magnetic moment of

a sample as a function of temperature and applied magnetic field.

Sample Preparation:
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A powdered sample of the cobalt oxalate complex is accurately weighed.

The sample is placed in a gelatin capsule or a straw, which is then mounted on a sample

rod.

Measurement Procedure:

The sample is introduced into the SQUID magnetometer.

The temperature is stabilized at a desired starting point (e.g., 300 K).

The magnetic moment is measured as the temperature is swept over a range (e.g., from 300

K down to 2 K).

Measurements can be performed under zero-field-cooled (ZFC) and field-cooled (FC)

conditions to probe for magnetic ordering.

Isothermal magnetization measurements can also be performed by varying the applied

magnetic field at a constant temperature.

Experimental Protocol: Gouy Method

The Gouy method is a classical technique for determining the magnetic susceptibility of a

substance.

Apparatus:

Gouy balance (an analytical balance with a provision to suspend the sample between the

poles of a magnet)

Electromagnet

Sample tube (Gouy tube)

Procedure:

The empty Gouy tube is weighed with the magnetic field off (m₁) and on (m₂).
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The tube is filled with the powdered cobalt oxalate sample to a specific height and weighed

with the magnetic field off (m₃).

The tube containing the sample is then weighed with the magnetic field on (m₄).

The change in mass due to the magnetic field is calculated.

The mass susceptibility (χg) and molar magnetic susceptibility (χM) are then determined

using a standard calibrant with a known magnetic susceptibility.

The following diagram illustrates the general workflow for magnetic susceptibility

measurements.
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Figure 2: General workflow for magnetic susceptibility measurements.

Magnetic Exchange Pathways
The magnetic interactions in cobalt oxalate complexes are mediated by the oxalate bridge

through a superexchange mechanism. In an octahedral coordination environment, the d-

orbitals of the cobalt(II) ion split into two sets: the lower energy t₂g (dxy, dxz, dyz) orbitals and

the higher energy eg (dx²-y², dz²) orbitals.

The magnetic exchange between two cobalt(II) centers is primarily governed by the overlap

between the magnetic orbitals of the metal ions and the p-orbitals of the bridging oxalate

ligand. Antiferromagnetic coupling, which is commonly observed in these systems, arises from
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the overlap of the magnetic orbitals (typically of eg symmetry) of the two cobalt ions with the

same p-orbital of the oxalate ligand. This allows for the pairing of electron spins through the

bridge.

The following diagram illustrates the superexchange pathway leading to antiferromagnetic

coupling in an oxalate-bridged cobalt(II) dimer.
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Figure 3: Superexchange pathway in an oxalate-bridged Co(II) dimer.

Conclusion
This technical guide has provided a detailed overview of the magnetic properties of cobalt

oxalate complexes, covering their synthesis, characterization, and the theoretical

underpinnings of their magnetic behavior. The ability to tune the magnetic properties of these

materials through chemical modification makes them a fascinating and promising area of

research. The experimental protocols and data presented here offer a solid foundation for

further investigation and development in the field of molecular magnetism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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